4-butoxy-N-(5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 4-butoxy-N-(5-pyridin-2-yl-1,3,4-oxadiazol-2-yl)benzamide
• InChI: InChI=1S/C18H18N4O3/c1-2-3-12-24-14-9-7-13(8-10-14)16(23)20-18-22-21-17(25-18)15-6-4-5-11-19-15/h4-11H,2-3,12H2,1H3,(H,20,22,23)
• InChI Key: XHPJWPVMBYBWTC-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=NN=C(O2)C3=CC=CC=N3
• Molecular Formula: C18H18N4O3
• Molecular Weight: 338.4 g/mol

Description

4-butoxy-N-(5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique chemical properties, which make it suitable for use in scientific research. In

Scientific Research Applications

Synthesis and Biological Activity

• Compounds incorporating the 1,2,4-oxadiazole ring, such as the one , have been synthesized through various methods. For instance, the condensation of 5-oxopyrrolidine-3-carboxylic acids with carbonyldiimidazole and benzamidoximes has led to novel bicyclic systems. These compounds have been explored for their biological activities through predictive models (Kharchenko et al., 2008).

Antioxidant Properties

• Another study synthesized a series of functionalized 2-benzoylamino-5-hetaryl-1,3,4-oxadiazoles, demonstrating excellent antioxidant activity and high protection against DNA damage. This suggests potential for therapeutic applications in combating oxidative stress (Bondock et al., 2016).

Cancer Therapy

• Novel 4-chloro-benzamides derivatives, including structures incorporating the 1,2,4-oxadiazole ring, have been investigated as RET kinase inhibitors for cancer therapy. These compounds displayed significant potency in inhibiting RET kinase activity, highlighting their potential as lead compounds in cancer treatment (Han et al., 2016).

Anti-Inflammatory and Anti-Cancer Agents

• Research into substituted N-[4(5-methyl/phenyl-1,3,4-oxadiazol-2-yl)-3,6-dihydropyridin-1(2H)-yl] benzamide/benzene sulfonamides has shown promise for their use as anti-inflammatory and anti-cancer agents, further showcasing the therapeutic potential of compounds related to 4-butoxy-N-(5-(pyridin-2-yl)-1,3,4-oxadiazol-2-yl)benzamide (Gangapuram et al., 2009).

Material Science Applications

• In the field of materials science, derivatives of 1,3,4-oxadiazole, such as those related to the queried compound, have been utilized in the development of organic light-emitting diodes (OLEDs). Their synthesis and structural analysis indicate their effectiveness as hole-blocking materials, contributing to the efficiency of OLED devices (Wang et al., 2001).